![molecular formula C13H16ClNO3 B6502771 4-chloro-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]benzamide CAS No. 1421516-48-4](/img/structure/B6502771.png)
4-chloro-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]benzamide
Overview
Description
The compound “4-chloro-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]benzamide” contains several functional groups. The “4-chloro” indicates the presence of a chlorine atom. The “N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]” suggests a cyclopentyl ring with hydroxyl and hydroxymethyl substituents. The “benzamide” indicates a benzene ring attached to a carboxamide group .
Molecular Structure Analysis
The cyclopentyl ring is a common feature in many organic compounds. It’s a cyclic hydrocarbon, meaning that the carbons of the molecule are arranged in the form of a ring . The benzamide group consists of a benzene ring attached to a carboxamide group .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For example, the hydroxyl and hydroxymethyl groups might be involved in reactions with acids or bases. The benzamide group could participate in reactions typical for amides .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of polar groups like hydroxyl and carboxamide could impact its solubility in different solvents .Scientific Research Applications
Antibacterial and Antifungal Applications
Compounds derived from kojic acid, which shares a similar 3-hydroxy-4-pyranone structure with the compound , have demonstrated significant antibacterial and antifungal activities . This suggests that “4-chloro-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]benzamide” could potentially be used in the development of new antibacterial and antifungal agents.
Anticancer Applications
Kojic acid-derived compounds have also shown potential in anticancer applications . Given the structural similarities, “4-chloro-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]benzamide” could be explored for its potential anticancer properties.
Anticonvulsant Applications
There is evidence to suggest that kojic acid-derived compounds may have anticonvulsant properties . This could indicate a potential application of “4-chloro-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]benzamide” in the treatment of conditions such as epilepsy.
Anti-Alzheimer’s Disease Applications
Kojic acid-derived compounds have been studied for their potential in treating Alzheimer’s disease . This suggests that “4-chloro-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]benzamide” could be of interest in Alzheimer’s disease research.
Metal Chelating Applications
Kojic acid and its derivatives have demonstrated metal chelating activities . This could imply a potential use of “4-chloro-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]benzamide” in processes that require metal chelation.
Pharmaceutical Industry Applications
Benzamides, a class of compounds to which “4-chloro-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]benzamide” belongs, are widely used in the pharmaceutical industry . They are found in potential drug compounds such as loperamide, acetaminophen, lidocaine, atorvastatin, lisinopril, valsartan, sorafenib, diltiazem, lipitor, and vyvanse . This suggests that “4-chloro-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]benzamide” could have a wide range of applications in the development of new drugs.
Mechanism of Action
properties
IUPAC Name |
4-chloro-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO3/c14-10-3-1-8(2-4-10)13(18)15-11-5-9(7-16)12(17)6-11/h1-4,9,11-12,16-17H,5-7H2,(H,15,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUWOAYOMAKVGKV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(C1CO)O)NC(=O)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(3,4-dimethoxyphenyl)-9-(2-ethylphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one](/img/structure/B6502691.png)
![3-(3,4-dimethoxyphenyl)-9-(3-phenylpropyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one](/img/structure/B6502705.png)
![1-(cyclopropanesulfonyl)-N-[4-fluoro-3-(trifluoromethyl)phenyl]azetidine-3-carboxamide](/img/structure/B6502713.png)
![(2Z)-2-[(furan-2-yl)methylidene]-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-2,3-dihydro-1-benzofuran-3-one](/img/structure/B6502722.png)
![3-(3,4-dimethoxyphenyl)-9-(2-ethoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one](/img/structure/B6502724.png)
![(4Z)-12-[2-(morpholin-4-yl)ethyl]-4-[(thiophen-2-yl)methylidene]-3,10-dioxa-12-azatricyclo[7.4.0.0^{2,6}]trideca-1,6,8-trien-5-one](/img/structure/B6502738.png)
![N-[2-(2-methoxyphenyl)ethyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide](/img/structure/B6502754.png)
![3-(4-methoxyphenoxy)-9-(3-methoxypropyl)-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one](/img/structure/B6502762.png)
![N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-3-(trifluoromethyl)benzamide](/img/structure/B6502773.png)
![3-(3,4-dimethoxyphenyl)-9-(2-methoxyethyl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one](/img/structure/B6502787.png)
![3-(4-chlorophenyl)-9-(3-methoxypropyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one](/img/structure/B6502793.png)
![(4Z)-4-[(2-methoxyphenyl)methylidene]-12-[(3,4,5-trimethoxyphenyl)methyl]-3,10-dioxa-12-azatricyclo[7.4.0.0^{2,6}]trideca-1,6,8-trien-5-one](/img/structure/B6502797.png)
![1-[3-(hydroxymethyl)morpholin-4-yl]-2-(thiophen-2-yl)ethan-1-one](/img/structure/B6502801.png)
![8-{3-[(3-chloro-4-methoxyphenyl)amino]propyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione](/img/structure/B6502812.png)